Ethyl 4-{2-[5-oxo-11-(pyrrolidin-1-yl)-12-thia-3,4,6,8,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,7,10-tetraen-4-yl]acetamido}benzoate

• IUPAC Name: ethyl 4-[[2-(5-oxo-11-pyrrolidin-1-yl-12-thia-3,4,6,8,10-pentazatricyclo[7.3.0.02,6]dodeca-1(9),2,7,10-tetraen-4-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C21H21N7O4S/c1-2-32-19(30)13-5-7-14(8-6-13)23-15(29)11-28-21(31)27-12-22-17-16(18(27)25-28)33-20(24-17)26-9-3-4-10-26/h5-8,12H,2-4,9-11H2,1H3,(H,23,29)
• InChI Key: HTYNGARKXQNORO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)SC(=N4)N5CCCC5
• Molecular Formula: C21H21N7O4S
• Molecular Weight: 467.5 g/mol

Description

Ethyl 4-{2-[5-oxo-11-(pyrrolidin-1-yl)-12-thia-3,4,6,8,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,7,10-tetraen-4-yl]acetamido}benzoate is a useful research compound. Its molecular formula is C21H21N7O4S and its molecular weight is 467.5. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-{2-[5-oxo-11-(pyrrolidin-1-yl)-12-thia-3,4,6,8,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,7,10-tetraen-4-yl]acetamido}benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-{2-[5-oxo-11-(pyrrolidin-1-yl)-12-thia-3,4,6,8,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,7,10-tetraen-4-yl]acetamido}benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Asymmetric Synthesis

Research on heterocycles in asymmetric synthesis often focuses on constructing chiral building blocks for the synthesis of complex alkaloids. For instance, the asymmetric intramolecular Michael reaction of acyclic compounds has been investigated to obtain pyrrolidine derivatives, which are versatile chiral building blocks for alkaloid synthesis, showcasing moderate to excellent optical yields (Hirai, Terada, Yamazaki, & Momose, 1992).

Molecular Docking Studies

Molecular docking studies of similar compounds, like ethyl 4-(2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)acetamido)benzoate, have shown the potential inhibitory activity against specific biological targets. These studies assess the stability of the molecule, charge delocalization, and predict nonlinear optical properties, indicating possible nucleophilic attack sites (El-Azab et al., 2016).

Innovative Heterocycles

The synthesis of innovative heterocycles incorporating thiadiazole moieties against specific pests like the cotton leafworm, Spodoptera littoralis, represents another application area. These compounds undergo various synthetic pathways to yield heterocycles with potential insecticidal properties (Fadda et al., 2017).

Conducting Polymers

Compounds containing pyrrol-2-yl units have been synthesized for their potential applications in creating conducting polymers. The electropolymerization of derivatized bis(pyrrol-2-yl) arylenes has been explored, showing that these polymers have low oxidation potentials, which makes them stable in their conducting form (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996).